Cas no 2680891-36-3 (5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2680891-36-3
• MF: C₁₃H₁₁F₃N₄O₃
• MW: 328.246652841568
• CID: 5625710
• PubChem ID: 165931043
• Update Time: 2025-10-29

5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295187
• 2680891-36-3
• 5-ethyl-1-[3-(2,2,2-trifluoroacetamido)phenyl]-1H-1,2,3-triazole-4-carboxylic acid
• 5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C13H11F3N4O3/c1-2-9-10(11(21)22)18-19-20(9)8-5-3-4-7(6-8)17-12(23)13(14,15)16/h3-6H,2H2,1H3,(H,17,23)(H,21,22)
• InChI Key： RMUYYCOMVQOALZ-UHFFFAOYSA-N
• SMILES： FC(C(NC1=CC=CC(=C1)N1C(=C(C(=O)O)N=N1)CC)=O)(F)F

Computed Properties

• Exact Mass: 328.07832471g/mol
• Monoisotopic Mass: 328.07832471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.1Ų

Additional information on 5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680891-36-3)

The compound 5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680891-36-3) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique triazole core and trifluoroacetamido moiety, is a prime example of how modern synthetic chemistry can yield compounds with potential therapeutic applications. Researchers are particularly interested in its structural features, which include a carboxylic acid group and an ethyl substituent, as these functional groups often play critical roles in biological activity and pharmacokinetics.

In recent years, the demand for novel heterocyclic compounds like 5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid has surged, driven by the need for new drug candidates to address unmet medical needs. The triazole ring, in particular, is a versatile scaffold found in many FDA-approved drugs, owing to its stability and ability to participate in hydrogen bonding. This compound's trifluoroacetamido group further enhances its potential as a bioactive molecule, as fluorine-containing groups are known to improve metabolic stability and membrane permeability.

One of the most frequently searched questions in the context of this compound is: "What are the applications of 5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid in drug discovery?" While specific applications are still under investigation, preliminary studies suggest that this compound could serve as a building block for the development of enzyme inhibitors or receptor modulators. Its carboxylic acid functionality makes it a candidate for further derivatization, enabling the creation of amides, esters, or other derivatives with tailored properties.

Another hot topic in the scientific community is the role of fluorinated compounds in modern pharmaceuticals. The inclusion of a trifluoroacetamido group in 5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid aligns with this trend, as fluorination is a common strategy to enhance drug-like properties. Researchers are actively exploring how such modifications can improve bioavailability and target selectivity, making this compound a subject of ongoing interest.

The synthesis of 5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step organic reactions, including click chemistry for the formation of the triazole ring. This approach is favored for its efficiency and high yield, making it a popular choice in academic and industrial settings. The compound's CAS No. 2680891-36-3 serves as a unique identifier, ensuring accurate referencing in chemical databases and literature.

From an SEO perspective, terms like "triazole derivatives in drug development" and "fluorinated bioactive compounds" are highly relevant to this discussion. These keywords reflect the growing interest in 5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid and its potential applications. By focusing on these themes, this article aims to provide valuable insights for researchers, chemists, and professionals in the pharmaceutical industry.

In conclusion, 5-ethyl-1-3-(2,2,2-trifluoroacetamido)phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680891-36-3) represents a promising area of research in the quest for new therapeutic agents. Its unique structural features, combined with the growing demand for fluorinated and heterocyclic compounds, position it as a molecule of significant interest. As scientific understanding advances, further studies will likely uncover additional applications and benefits of this intriguing compound.